Cas no 26826-53-9 (4-ethoxypent-2-enal)

• Product Name: 4-ethoxypent-2-enal
• CAS No: 26826-53-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 6123250
• PubChem ID: 131235533
• Update Time: 2025-08-04

4-ethoxypent-2-enal Chemical and Physical Properties

Names and Identifiers

• 4-ethoxypent-2-enal
• EN300-1826650
• 26826-53-9

• Inchi： 1S/C7H12O2/c1-3-9-7(2)5-4-6-8/h4-7H,3H2,1-2H3/b5-4+
• InChI Key： RSXAWAREKATTOD-SNAWJCMRSA-N
• SMILES： O(CC)C(/C=C/C=O)C

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-ethoxypent-2-enal

4-Ethoxypent-2-enal: A Comprehensive Overview

4-Ethoxypent-2-enal, identified by the CAS number 26826-53-9, is a compound of significant interest in various scientific and industrial domains. This aldehyde derivative has garnered attention due to its unique chemical properties and potential applications in fields such as food science, cosmetics, and pharmaceuticals.

The molecular structure of 4-Ethoxypent-2-enal consists of a five-carbon chain with an ethoxy group attached at the fourth position and an aldehyde group at the second position. This configuration imparts the compound with distinct reactivity and volatility, making it suitable for use in flavoring agents and fragrances. Recent studies have highlighted its role in enhancing the aroma profiles of certain food products, particularly in the development of artificial flavors that mimic natural scents.

In terms of physical properties, 4-Ethoxypent-2-enal exhibits a low boiling point, which contributes to its volatility and odor characteristics. This property is advantageous in applications where controlled release of scent is desired, such as in perfumes or air fresheners. Moreover, the compound's stability under various conditions has been a subject of recent research, with findings indicating moderate stability in neutral to slightly acidic environments.

The synthesis of 4-Ethoxypent-2-enal involves a multi-step process that typically includes oxidation reactions or enzymatic catalysis. Recent advancements in green chemistry have led to the exploration of more sustainable methods for its production, including the use of biocatalysts that reduce environmental impact while maintaining product quality.

In the context of safety and toxicity, studies have shown that 4-Ethoxypent-2-enal is generally considered safe for use in food and cosmetic products when applied within regulatory limits. However, prolonged exposure or high concentrations may cause irritation to mucous membranes, necessitating proper handling procedures.

Looking ahead, research into 4-Ethoxypent-2-enal's potential applications continues to expand. Emerging trends include its use in drug delivery systems due to its ability to enhance bioavailability when incorporated into certain formulations. Additionally, ongoing investigations are exploring its role as a precursor in the synthesis of more complex organic molecules, further underscoring its versatility in chemical synthesis.